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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

CCT373566 is a potent and orally active molecular glue degrader targeting the transcriptional

repressor B-cell lymphoma 6 (BCL6).[1][2][3] With an IC50 as low as 0.7-2.2 nM, it induces the

degradation of BCL6, showing strong anti-proliferative effects in BCL6-dependent cell lines and

reduction in tumor growth in vivo.[1][4][5] BCL6 is a known oncogenic driver in various

lymphoid malignancies, making CCT373566 a valuable chemical probe for cancer research.[3]

[4]

Accurate preparation of a stable stock solution is critical for ensuring reproducible results in

downstream cellular and biochemical assays. This document provides a detailed protocol for

preparing a CCT373566 stock solution using Dimethyl Sulfoxide (DMSO) and outlines its

mechanism of action.

Physicochemical and Biological Properties
All quantitative data for CCT373566 is summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₂₆H₂₉ClF₂N₆O₃ [4][6]

Molecular Weight 547.00 g/mol [4][6]

Appearance
Light yellow to yellow solid

powder
[6]

IC₅₀ 2.2 nM [1][2][7]

Solubility in DMSO ~50 mg/mL (~91.41 mM) [1][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[6]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
[1][6]

Mechanism of Action: BCL6 Degradation
CCT373566 functions as a "molecular glue," a type of molecule that induces proximity between

two proteins that do not normally interact.[5][8] Specifically, CCT373566 facilitates the

interaction between the BCL6 protein and an E3 ubiquitin ligase complex. This induced

proximity leads to the polyubiquitination of BCL6, marking it for degradation by the 26S

proteasome. The subsequent depletion of BCL6 protein prevents its function as a

transcriptional repressor, impacting gene expression and inhibiting the proliferation of BCL6-

dependent cancer cells.[5]
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Start: Gather Materials

1. Accurately weigh
CCT373566 powder.

2. Transfer powder to a
sterile, light-protected vial.

3. Add calculated volume
of fresh DMSO.

4. Dissolve the compound.

Vortex thoroughly.

 Primary Method

Sonicate if needed
for full dissolution.

 If Precipitate Remains

5. Aliquot solution into
single-use tubes.

6. Store aliquots at -20°C or -80°C,
protected from light.

End: Stock Solution Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CCT373566 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621687#how-to-prepare-cct373566-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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